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Compound of Interest

Compound Name: SU-11752

Cat. No.: B15620029

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of SU-11752's activity in various assays. The data presented
herein is collated from publicly available scientific literature and product specifications.

SU-11752 has been identified as a potent inhibitor of the DNA-dependent protein kinase (DNA-
PK), a critical enzyme in the non-homologous end joining (NHEJ) pathway for repairing DNA
double-strand breaks.[1] Its selectivity and mechanism of action make it a valuable tool for
research in DNA damage response and a potential candidate for further development as a
sensitizer to radiotherapy.[1][2] This guide cross-validates its activity by comparing its inhibitory
concentrations in biochemical and cellular assays, and provides detailed experimental
protocols for researchers looking to evaluate SU-11752 or similar compounds.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentration (IC50) values for SU-
11752 against its primary target, DNA-PK, and a related kinase, PI3K. For comparative
purposes, data for Wortmannin, a well-characterized PI3K and DNA-PK inhibitor, is also
included.
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Compound Target Assay Type IC50 Reference
SU-11752 DNA-PK Biochemical 013 uM (130 [2][3]
nM)

SU-11752 PI3K p110y Biochemical 1.1puM [2]
Wortmannin DNA-PK Biochemical 16 nM [4]
Wortmannin DNA-PK Biochemical 120 nM [5]
Wortmannin PI3K Biochemical ~3nM [6][7]
Wortmannin PI3K Biochemical 2-4nM [8]

Note: IC50 values can vary between different experimental setups, including the specific assay
conditions and reagents used.

Signaling Pathway Inhibition

SU-11752 exerts its effect by inhibiting the DNA-PK-mediated signaling pathway, which is a
cornerstone of the non-homologous end joining (NHEJ) mechanism for repairing DNA double-
strand breaks (DSBs). The diagram below illustrates this pathway and the point of inhibition by
SU-11752.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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